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Compound of Interest

Compound Name: MRS-1191

CAS No.: 9000-21-9

Cat. No.: B7772452

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for MRS-1191 is not readily available in public

domains. Therefore, this guide is based on established best practices for handling chemical

compounds of unknown toxicity and information available for similar P2Y receptor antagonists.

All laboratory personnel must conduct a risk assessment prior to handling this compound and

adhere to all institutional and local safety regulations.

This document provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with MRS-1191, a P2Y13 receptor

antagonist.

I. Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to minimize exposure risk when handling MRS-
1191, particularly in its powdered form. The following table summarizes the recommended

PPE.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

II. Operational Plan: From Receipt to Use
A systematic workflow is essential for the safe handling of MRS-1191.

Upon receipt, inspect the container for any damage.

Store in a cool, dry, and well-ventilated area, away from incompatible materials. Based on

information for similar compounds, storage at -20°C for up to one month or -80°C for up to

six months is recommended for stock solutions.[6]

Ensure the container is clearly labeled.

Preparation: Designate a specific area for handling MRS-1191.[3] Cover the work surface

with disposable bench paper.[3][5]

Weighing (Powder):

Perform all weighing operations within a chemical fume hood or a ventilated balance

enclosure to prevent inhalation of airborne particles.[2]

Use a microbalance for weighing small quantities.

Employ anti-static weigh boats or an anti-static gun to minimize powder dispersal.[3][4]

Close the container immediately after use.

Solubilization:
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Add the solvent to the powdered compound slowly to avoid splashing.

For guidance, a similar P2Y1 antagonist, BPTU, is soluble up to 100 mM in DMSO and

ethanol. It is reasonable to start with these solvents for MRS-1191, but solubility should be

confirmed for your specific batch.

The following is a generalized protocol for using a small molecule inhibitor like MRS-1191 in a

cell-based assay.

Stock Solution Preparation: Prepare a concentrated stock solution (e.g., 10 mM) in an

appropriate solvent (e.g., DMSO).[7]

Working Solution Preparation: Dilute the stock solution to the desired final concentration in

cell culture media. It is crucial to keep the final solvent concentration low (typically ≤ 0.1%

DMSO) to avoid solvent-induced toxicity to the cells.[8]

Cell Treatment: Replace the existing media in your cell culture plates with the media

containing the desired concentration of MRS-1191. Include a vehicle control (media with the

same concentration of solvent) in your experimental design.[8]

Incubation: Incubate the cells for the desired duration under standard cell culture conditions

(e.g., 37°C, 5% CO2).[8]

Downstream Analysis: Proceed with your specific assay to evaluate the effects of MRS-1191.

III. Disposal Plan
All materials contaminated with MRS-1191 must be treated as hazardous chemical waste.[9]

[10][11][12]

Solid Waste: Collect all contaminated disposable items, such as gloves, pipette tips, and

bench paper, in a designated and clearly labeled hazardous waste container.

Liquid Waste: Collect all unused solutions containing MRS-1191 in a separate, labeled

hazardous waste container. Do not pour any solutions down the drain.[9]

Unknowns: Never mix unknown chemicals with other waste streams. If a container's label is

compromised, it must be treated as an unknown and reported to your institution's
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Environmental Health and Safety (EHS) department for proper identification and disposal.[9]

[10][11][12]

Visualizations
Experimental Workflow

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: A general workflow for handling MRS-1191 from preparation to disposal.

Waste Disposal Decision Pathway

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Caption: A decision tree for the proper disposal of MRS-1191 contaminated waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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